Cas no 112-37-8 (Undecanoic acid)

Undecanoic acid (C11H22O2) is a saturated fatty acid with an 11-carbon chain, commonly used in industrial and pharmaceutical applications. Its key advantages include its role as a precursor in the synthesis of fragrances, lubricants, and plasticizers due to its intermediate chain length and chemical stability. The compound exhibits favorable solubility in organic solvents, facilitating its use in formulations. Additionally, undecanoic acid is employed in antimicrobial applications, leveraging its mild biocidal properties. Its straightforward derivatization potential enables the production of esters and other functionalized compounds. The acid's purity and consistency make it a reliable choice for research and manufacturing processes requiring precise chemical intermediates.
Undecanoic acid structure
Undecanoic acid structure
Product Name:Undecanoic acid
CAS No:112-37-8
MF:C11H22O2
MW:186.291183948517
MDL:MFCD00002730
CID:35738
PubChem ID:24889267
Update Time:2025-10-31

Undecanoic acid Chemical and Physical Properties

Names and Identifiers

    • Undecanoic acid
    • 1-Decanecarboxylic acid
    • Hendecanoic acid
    • Undecanoic acid (Hendecanoic)
    • Undecanoicacid(C11)
    • 11:0
    • FEMA 3245
    • acid c-11
    • AKOS 212-94
    • Undecansαure
    • undecoic acid
    • UNDECYLIC ACID
    • n-undecoicacid
    • Undecanic acid
    • UNDECYCLIC ACID
    • n-Undecanoic acid
    • n-Undecoic acid
    • n-Undecylic acid
    • undecanoate
    • Undekansaeure
    • FEMA No. 3245
    • 138ON3IIQG
    • NSC7885
    • ZDPHROOEEOARMN-UHFFFAOYSA-N
    • hendecanoate
    • undecylate
    • n-undecanoate
    • n-undecoate
    • n-undecylate
    • Undecanoic acid, 99%
    • 1-decanecarboxylate
    • undecans
    • Undecanoate [USAN]
    • undecanoicacid
    • undecansäure
    • Undecanoi
    • 1N-Undecoic acid
    • BRN 1759287
    • WLN: QV10
    • CH3-[CH2]9-COOH
    • CHEBI:32368
    • nUndecoic acid
    • QSPL 035
    • CS-W004282
    • EINECS 203-964-2
    • BDBM50511006
    • S9454
    • 75EF58E9-1C6B-4875-8B82-D0B7A10FAEA2
    • 112-37-8
    • LMFA01010011
    • J-002761
    • PB44018
    • NCGC00248901-01
    • 4-02-00-01068 (Beilstein Handbook Reference)
    • NSC-7885
    • NSC 7885
    • HMS3740G13
    • Undecanoate;Hendecanoic acid
    • EN300-19485
    • UNDECANOIC ACID [FHFI]
    • 64118-43-0
    • C11:0
    • HY-W004282
    • P19940
    • SCHEMBL9266
    • C17715
    • UNDECANOIC ACID [INCI]
    • DS-6048
    • FA(11:0)
    • 63400-07-7
    • AI3-02280
    • UNII-138ON3IIQG
    • BP-27912
    • NCGC00258584-01
    • AKOS000276906
    • nUndecylic acid
    • NS00014192
    • bmse000563
    • DB-222294
    • GTPL5533
    • DTXSID8021690
    • nUndecanoic acid
    • QSPL 192
    • Undecanoic acid, 98%
    • SY007756
    • 1Decanecarboxylic acid
    • undecansäure
    • Undecanoic acid, >=97%, FG
    • FA 11:0
    • QSPL 155
    • F2191-0248
    • CHEMBL108030
    • MFCD00002730
    • NCIOpen2_009435
    • CH3-(CH2)9-COOH
    • Tox21_201031
    • Q425988
    • CAS-112-37-8
    • DTXCID001690
    • Z104473988
    • U0004
    • Undecanoic acid, analytical standard
    • FU34729
    • 203-964-2
    • Undecanoic acid (Standard)
    • HY-W004282R
    • MDL: MFCD00002730
    • Inchi: 1S/C11H22O2/c1-2-3-4-5-6-7-8-9-10-11(12)13/h2-10H2,1H3,(H,12,13)
    • InChI Key: ZDPHROOEEOARMN-UHFFFAOYSA-N
    • SMILES: C(CCCC(=O)O)CCCCCC
    • BRN: 1759287

Computed Properties

  • Exact Mass: 186.16200
  • Monoisotopic Mass: 186.162
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 9
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.7
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Color/Form: Colorless crystal
  • Density: 0.89 g/cm3 (20℃)
  • Melting Point: 28-31 °C (lit.)
  • Boiling Point: 228 °C/160 mmHg(lit.)
    248-250 °C(lit.)
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Refractive Index: 1.4202
  • Solubility: 0.05g/l insoluble
  • Water Partition Coefficient: Insoluble
  • PSA: 37.30000
  • LogP: 3.60180
  • Solubility: Soluble in ethanol and ether, insoluble in water.
  • FEMA: 3245

Undecanoic acid Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:1
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • RTECS:YQ2275000
  • Hazardous Material Identification: Xi
  • Explosive Limit:0.6%(V)
  • TSCA:Yes
  • Storage Condition:Sealed in dry,Room Temperature
  • Risk Phrases:R36/37/38
  • Safety Term:S26;S36

Undecanoic acid Customs Data

  • HS CODE:29159080
  • Customs Data:

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

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Undecanoic acid Production Method

Undecanoic acid Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:112-37-8)Hendecanoic acid
Order Number:sfd3140
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
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Jiangsu Xinsu New Materials Co., Ltd
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(CAS:112-37-8)
Order Number:SFD2072
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Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:03
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Tiancheng Chemical (Jiangsu) Co., Ltd
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Audited Supplier Audited Supplier
(CAS:112-37-8)Hendecanoic acid
Order Number:LE19199;LE2468011
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:20
Price ($):discuss personally
Email:18501500038@163.com

Undecanoic acid Related Literature

Additional information on Undecanoic acid

Undecanoic Acid (CAS No. 112-37-8): Applications and Recent Research Developments

Undecanoic acid, chemically known as undecanoic acid (CAS No. 112-37-8), is a medium-chain saturated fatty acid with the molecular formula C₁₁H₂₂O₂. This compound has garnered significant attention in the field of chemical and pharmaceutical research due to its unique chemical properties and diverse applications. Its molecular structure, characterized by a linear aliphatic chain, contributes to its versatility in various biochemical and industrial processes.

The undecanoic acid molecule is relatively less common compared to its shorter-chain counterparts, such as caproic acid or pelargonic acid, but its longer carbon chain offers distinct advantages in certain applications. One of the most notable features of undecanoic acid is its ability to act as a precursor in the synthesis of more complex molecules, making it a valuable intermediate in organic synthesis.

In recent years, undecanoic acid has been explored for its potential in the development of novel pharmaceutical agents. Its fatty acid nature allows it to interact with biological membranes, which has led to studies on its role in drug delivery systems. Specifically, researchers have been investigating the use of undecanoic acid-based formulations to enhance the bioavailability of poorly soluble drugs. The compound's ability to form micelles and other nanostructures under certain conditions makes it an attractive candidate for improving drug solubility and targeting.

Beyond pharmaceutical applications, undecanoic acid has found utility in the field of materials science. Its properties as a monomer or co-monomer in polymer synthesis have been studied for the development of biodegradable plastics and coatings. The incorporation of undecanoic acid into polymer chains can enhance mechanical strength and thermal stability, making it a promising component in advanced material formulations.

The industrial production of undecanoic acid primarily involves the oxidation of undecane or through other synthetic routes that leverage its linear aliphatic structure. Advances in catalytic processes have improved the efficiency and yield of these synthetic pathways, making undecanoic acid more accessible for large-scale applications. Additionally, research into sustainable production methods has focused on biotechnological approaches, utilizing microbial fermentation to produce undecanoic acid from renewable feedstocks.

In the realm of biochemistry, undecanoic acid has been implicated in various metabolic pathways. Its role as an energy source and intermediate in lipid metabolism has been studied extensively. Recent research has highlighted its potential involvement in modulating immune responses, with some studies suggesting that derivatives of undecanoic acid may have immunomodulatory effects. These findings open up new avenues for therapeutic intervention in inflammatory and autoimmune diseases.

The use of computational modeling and high-throughput screening techniques has further accelerated the discovery of novel applications for undecanoic acid. By integrating structural biology data with machine learning algorithms, researchers can predict how different derivatives of undecanoic acid might interact with biological targets. This approach has led to the identification of new pharmacophores and functional groups within the molecule that could enhance its therapeutic potential.

In conclusion, undecanoic acid(CAS No. 112-37-8) remains a fascinating compound with broad applications across multiple scientific disciplines. Its unique chemical properties and growing body of research underscore its importance as both a research tool and a potential industrial material. As advancements continue in synthetic chemistry and biotechnology, the future prospects for utilizing undecanoic acid are likely to expand even further, opening new doors for innovation and discovery.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:112-37-8)Hendecanoic acid
sfd3140
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Jiangsu Xinsu New Materials Co., Ltd
(CAS:112-37-8)
SFD2072
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email